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Compound of Interest

Compound Name: 2-Azacyclononanone

Cat. No.: B145865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Azacyclononanone, also known as capryllactam, is a nine-membered cyclic lactam with the

CAS number 935-30-8. Its unique structural features make it a valuable building block in

organic synthesis, particularly within the pharmaceutical and fine chemical industries. This

technical guide provides a comprehensive overview of the core properties of 2-
Azacyclononanone, including its physicochemical characteristics, spectral data, synthesis,

and purification protocols. Furthermore, it explores its application as a versatile intermediate in

the development of therapeutic agents, offering insights for researchers and professionals in

drug discovery and development.

Physicochemical Properties
2-Azacyclononanone is a white to off-white crystalline solid at room temperature.[1] It is

soluble in methanol and chloroform.[2][3] Key physicochemical properties are summarized in

the table below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₈H₁₅NO [4]

Molecular Weight 141.21 g/mol [4]

Melting Point 74-77 °C [5]

Boiling Point 151 °C / 8 mmHg [5]

Appearance
White to off-white crystalline

powder/solid
[1][6]

Solubility
Soluble in methanol,

chloroform
[2][3]

pKa 16.61 ± 0.20 (Predicted) [2]

Spectral Data
Comprehensive spectral analysis is crucial for the identification and characterization of 2-
Azacyclononanone. The following tables summarize its key spectral data.

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Nucleus Solvent
Chemical Shift
(ppm)

Reference

¹H NMR CDCl₃ (400 MHz)
Not explicitly detailed

in search results
[6]

¹³C NMR CDCl₃
Not explicitly detailed

in search results
[6]

3.2. Infrared (IR) Spectroscopy
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Technique Key Peaks (cm⁻¹) Reference

KBr disc
Not explicitly detailed in search

results
[5][6]

Nujol mull
Not explicitly detailed in search

results
[6]

3.3. Mass Spectrometry (MS)

Technique Key Fragments (m/z) Reference

Electron Ionization (EI)
Not explicitly detailed in search

results
[6]

Experimental Protocols
Detailed methodologies for the synthesis and purification of 2-Azacyclononanone are

essential for its practical application in a laboratory setting.

4.1. Synthesis of 2-Azacyclononanone from Cyclooctanone

A common method for the synthesis of 2-Azacyclononanone is the Beckmann rearrangement

of cyclooctanone oxime. A detailed protocol is described in a patent, which involves the

reaction of cyclooctanone with hydroxylamine-O-sulfonic acid in formic acid.[3]

Materials: Cyclooctanone, hydroxylamine-O-sulfonic acid, formic acid, water, ice.

Apparatus: A 5 L three-neck round-bottom flask equipped with a heating mantle, overhead

mechanical stirrer, addition funnel, and a thermometer. The reaction is performed under an

argon atmosphere.

Procedure:

Charge the round-bottom flask with hydroxylamine-O-sulfonic acid (1.10 equivalents) and

formic acid. Stir the mixture to form a white slurry.
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Prepare a solution of cyclooctanone (1.00 equivalent) in formic acid.

Slowly add the cyclooctanone solution to the slurry in the flask. An exotherm is typically

observed.

After the addition is complete, heat the reaction mixture to reflux for several hours.

Cool the resulting clear yellow solution to room temperature and then dilute it with water.

Further cool the solution in an ice bath to precipitate the product.

Isolate the crude 2-Azacyclononanone by filtration.

The crude product can be further purified by vacuum distillation.[3]

4.2. Purification of 2-Azacyclononanone

For high-purity applications, such as in pharmaceutical synthesis, 2-Azacyclononanone can

be purified by recrystallization and sublimation.[3]

Recrystallization:

Dissolve the crude 2-Azacyclononanone in chloroform (CHCl₃).

Decolorize the solution with activated charcoal.

Filter the solution to remove the charcoal.

Evaporate the chloroform to dryness.

Recrystallize the resulting solid from a mixture of chloroform and hexane.

Sublimation:

For further purification, the recrystallized product can be sublimed under high vacuum.

Role in Drug Development and Medicinal Chemistry
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2-Azacyclononanone serves as a versatile building block and a crucial intermediate in the

synthesis of various pharmaceutical compounds.[7] Its primary utility lies in its ability to be

readily converted to 8-aminooctanoic acid, a bifunctional molecule with significant applications

in drug design and delivery.

5.1. Precursor to 8-Aminooctanoic Acid

Hydrolysis of the lactam ring of 2-Azacyclononanone under acidic or basic conditions yields 8-

aminooctanoic acid.[6] This ω-amino acid is a valuable component in medicinal chemistry for

several reasons:

Linker Moiety: The eight-carbon chain of 8-aminooctanoic acid provides a flexible spacer,

making it an ideal linker to connect different molecular entities, such as in the construction of

antibody-drug conjugates (ADCs) or other targeted drug delivery systems.[6]

Peptide Mimetics: As an unnatural amino acid, it can be incorporated into peptide sequences

to create peptidomimetics with enhanced stability against enzymatic degradation and

potentially improved pharmacological properties.[8]

5.2. Application in Permeation Enhancers: The Case of Salcaprozate Sodium (SNAC)

A notable application stemming from 8-aminooctanoic acid is the development of Salcaprozate

Sodium (SNAC). SNAC is a derivative of 8-aminooctanoic acid and is a key component in the

oral formulation of the GLP-1 receptor agonist semaglutide, a widely used medication for type 2

diabetes and obesity. SNAC functions as a permeation enhancer, facilitating the absorption of

semaglutide from the gastrointestinal tract.[6]

The diagram below illustrates the synthetic relationship from 2-Azacyclononanone to a

functionalized 8-aminooctanoic acid derivative, which can then be utilized in various drug

development applications.
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Caption: Synthetic pathway from 2-Azacyclononanone to key drug development

intermediates.

The following diagram illustrates a hypothetical workflow where a peptide mimetic, synthesized

using an 8-aminooctanoic acid linker derived from 2-Azacyclononanone, is evaluated for its

ability to inhibit a protein-protein interaction (PPI), a common strategy in drug discovery.
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Caption: Experimental workflow for the evaluation of a peptide mimetic.

Safety and Handling
2-Azacyclononanone is classified as causing skin irritation (H315), serious eye irritation

(H319), and may cause respiratory irritation (H335).[6] Standard laboratory safety precautions

should be followed when handling this compound, including the use of personal protective

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b145865?utm_src=pdf-body-img
https://www.benchchem.com/product/b145865?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_8_Aminooctanoic_Acid_Structural_Analogs_and_Derivatives_in_Research_and_Drug_Development.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


equipment such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-

ventilated area or a fume hood.

Conclusion
2-Azacyclononanone (CAS 935-30-8) is a valuable chemical intermediate with well-defined

physicochemical and spectral properties. The availability of straightforward synthetic and

purification protocols makes it an accessible building block for a wide range of applications. For

drug development professionals, its primary significance lies in its role as a precursor to 8-

aminooctanoic acid, a versatile component for constructing linkers in drug conjugates,

developing stable peptide mimetics, and designing innovative drug delivery systems such as

permeation enhancers. A thorough understanding of the properties and synthetic utility of 2-
Azacyclononanone can empower researchers to leverage this compound in the creation of

novel and effective therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b145865#2-azacyclononanone-cas-number-935-30-8-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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